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Cat. No.: B2440560
Get Quote
. J

Application Note: 5-Fluoro-4-methoxypicolinonitrile as a Pharmaceutical Intermediate

Part 1: Executive Summary & Strategic Value

5-Fluoro-4-methoxypicolinonitrile (CAS: 1427417-59-1) has emerged as a high-value
scaffold in modern medicinal chemistry, particularly in the development of TRPC6 inhibitors and
next-generation kinase modulators.[1] Its structural uniqueness lies in the "push-pull" electronic
environment created by the electron-withdrawing nitrile (C-2) and the electron-donating
methoxy group (C-4), flanking a reactive fluorine atom (C-5).[1]

Key Synthetic Advantages:

» Regioselective SNAr Reactivity: The C-2 nitrile group activates the para-position (C-5),
rendering the C-F bond susceptible to nucleophilic displacement by phenols and amines, a
rarity in unactivated pyridines.[1]

o Versatile Nitrile Handle: The C-2 nitrile serves as a gateway to amides, amines, acids, and
heterocycles (e.g., tetrazoles), essential for fragment-based drug design (FBDD).
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» Metabolic Stability: The fluorine substituent, if retained, blocks metabolic oxidation at the C-5
position, enhancing the pharmacokinetic (PK) profile of the final drug candidate.

Part 2: Chemical Profile & Reactivity Map

Property Specification

IUPAC Name 5-Fluoro-4-methoxypyridine-2-carbonitrile
CAS Number 1427417-59-1

Molecular Formula C7H5FN20

Molecular Weight 152.13 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO, DMF, DCM, Ethyl Acetate

SNAr (C-5), Hydrolysis (C-2), Demethylation (C-

Key Reactivity 2
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Caption: Divergent synthetic pathways from the 5-Fluoro-4-methoxypicolinonitrile core. The
C-5 position is activated for SNAr by the para-nitrile group.[1]

Part 3: Detailed Experimental Protocols
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Protocol A: Regioselective SNAr Displacement
(Synthesis of Biaryl Ethers)

Context: This reaction is the primary utility of this intermediate, used to synthesize the core of

TRPCG6 inhibitors (e.g., Boehringer Ingelheim patents). The nitrile at C-2 activates the C-5

fluorine (para-relationship) for displacement.[1]

Reagents:

Substrate: 5-Fluoro-4-methoxypicolinonitrile (1.0 equiv)[1]

Nucleophile: 4-(Trifluoromethyl)phenol (1.0 equiv) [or similar phenol/aniline]

Base: Potassium Carbonate (K2CO3), anhydrous (1.5 equiv)

Solvent: N,N-Dimethylformamide (DMF), anhydrous

Step-by-Step Methodology:

Setup: In a dry reaction vial equipped with a magnetic stir bar, charge 5-Fluoro-4-
methoxypicolinonitrile (100 mg, 0.66 mmol) and 4-(trifluoromethyl)phenol (107 mg, 0.66
mmol).

Base Addition: Add anhydrous K2CO3 (137 mg, 0.99 mmol).

Solvation: Add anhydrous DMF (2.0 mL). Seal the vial under an inert atmosphere (N2 or Ar).

Reaction: Heat the mixture to 100 °C for 16 hours.

o Note: Monitoring by LC-MS is critical.[1] The product peak (M+H) should appear, and the
starting material fluoride should disappear.

Work-up:

o Cool to room temperature.[1]

o Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL).
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o Wash combined organics with brine (2 x 10 mL) to remove DMF.

o Dry over Na2S04, filter, and concentrate in vacuo.

« Purification: Purify via flash column chromatography (SiO2, Hexanes/EtOAc gradient).
Mechanism & Validation:

o Why it works: While pyridine nucleophilic substitution usually occurs at C-2 or C-4, the C-4
position is occupied by a poor leaving group (-OMe).[1] The C-5 position, normally
unreactive, is activated by the strong electron-withdrawing nature of the Nitrile group at C-2
(para-directing for nucleophilic attack).

e QC Check:19F NMR is the best diagnostic tool.[1] The starting material signal (~ -130 to
-140 ppm) will disappear, and the product (if using a non-fluorinated nucleophile) will show
no F signal, or (if using 4-CF3-phenol) will show only the CF3 signal.

Protocol B: Nitrile Hydrolysis to Picolinamide

Context: Converting the nitrile to a primary amide is a common step to generate hydrogen-
bond donor/acceptor motifs for kinase binding pockets.[1]

Reagents:

o Substrate: 5-Fluoro-4-methoxypicolinonitrile[1][2][3][4]

e Reagent: Sodium Perborate Tetrahydrate (NaBO3-4H20) or H202/K2CO3
e Solvent: Ethanol/Water (1:1)

Methodology:

o Dissolution: Dissolve the substrate (1.0 equiv) in Ethanol/Water.

» Addition: Add Sodium Perborate (4.0 equiv).

e Reaction: Heat to 50 °C for 4—6 hours.
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o Work-up: Concentrate ethanol. The product often precipitates from the remaining aqueous
layer upon cooling. Filter and wash with cold water.[1]

Part 4: Analytical Characterization Data

Researchers should expect the following spectral characteristics for the core intermediate:

Technique Expected Signal | Pattern Interpretation

1H NMR (400 MHz, DMSO-d6) & ~4.0 ppm (s, 3H) Methoxy group (-OCH3)

0 ~8.2 ppm (d, 1H) C-3 Proton (Coupled to F)

0 ~8.6 ppm (d, 1H) C-6 Proton (Coupled to F)

19F NMR 0 ~-1351t0 -145 ppm Single aromatic fluorine signal
LC-MS (ESlI+) m/z = 153.1 [M+H]+ Protonated molecular ion

IR Spectroscopy ~2230-2240 cm-1 Sharp Nitrile (C=N) stretch

Part 5: Safety & Handling

» Toxicity: Pyridine nitriles can liberate cyanide under extreme metabolic or hydrolytic
conditions, though this intermediate is generally stable.[1] Handle as a potential acute toxin.

[1]

o Skin/Eye: Causes skin irritation and serious eye irritation.[1] Use standard PPE (gloves,
goggles, fume hood).

o Storage: Store at 2-8 °C under inert gas. Moisture sensitive (nitrile hydrolysis risk over long
term).

References

o Boehringer Ingelheim International GmbH. (2021).[1][5] Inhibitors of TRPC6. U.S. Patent No.
[1][5] 10,889,568.[1][6] Washington, DC: U.S. Patent and Trademark Office.

o Citation for Protocol A: Describes the specific use of 5-fluoro-4-methoxypicolinonitrile in
SNAr reactions with phenols.
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« Hydra Biosciences, Inc. (2019).[5] Pyridine carbonyl derivatives and therapeutic uses thereof
as TRPC6 inhibitors. U.S. Patent Application No. 2019/0169168.[1][5]

o Citation for Synthetic Route: Details the conditions (K2CO3/DMF)

+ National Center for Biotechnology Information (NCBI). (2025). PubChem Compound
Summary for CID 71313360 (5-Fluoro-4-methoxypicolinonitrile).

o Citation for Chemical Properties: General physical and chemical d

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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